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Compound of Interest

Compound Name: Glabranin

Cat. No.: B192178 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Glabranin, a flavonoid compound used in various research applications. Adherence

to these protocols is crucial for maintaining a safe laboratory environment and complying with

regulatory standards.

Glabranin: Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of Glabranin's key characteristics.
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Property Data Source(s)

Chemical Name Glabranin [1][2][3][4][5]

CAS Number 41983-91-9

Molecular Formula C₂₀H₂₀O₄

Molecular Weight 324.4 g/mol

Physical Form Powder -

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Hazard Codes

Xi (Irritant) - Note: This is a

general classification and may

not be exhaustive. Treat with

caution.

Note: A comprehensive Safety Data Sheet (SDS) for Glabranin is not readily available.

Therefore, in the absence of complete hazard information, it is prudent to handle Glabranin as

a potentially hazardous substance.

Pre-Disposal and Handling Protocols
Before beginning the disposal process, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly prepared.

Experimental Protocol: Pre-Disposal Safety Measures

Engineering Controls: Conduct all handling and preparation for disposal of Glabranin
powder within a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Wear a standard laboratory coat.

Use chemical-resistant gloves (e.g., nitrile).
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Wear safety glasses with side shields or chemical splash goggles.

Spill Management: Have a chemical spill kit readily accessible. In case of a spill, follow your

institution's established spill cleanup procedures for solid organic compounds.

Step-by-Step Disposal Procedures
The disposal of Glabranin must be managed through your institution's hazardous waste

program. Never dispose of Glabranin or its containers in the regular trash or down the sanitary

sewer.

3.1. Disposal of Unused or Expired Solid Glabranin

Container Selection: If possible, use the original manufacturer's container. If the original

container is not available or is compromised, use a new, clean, and chemically compatible

container with a secure screw-top lid.

Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name, "Glabranin," and the CAS number, "41983-91-9." Do

not use abbreviations.

Include the words "Hazardous Waste."

Indicate the approximate quantity of the waste.

Storage: Store the labeled waste container in a designated satellite accumulation area (SAA)

within the laboratory. Ensure it is stored away from incompatible materials.

Pickup Request: Once the container is ready for disposal, submit a hazardous waste pickup

request through your institution's Environmental Health and Safety (EHS) department.

3.2. Disposal of Glabranin-Contaminated Labware and Debris

This category includes items such as gloves, weigh boats, pipette tips, and paper towels that

have come into direct contact with solid Glabranin.
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Segregation: Collect all solid waste contaminated with Glabranin separately from non-

contaminated waste.

Packaging: Place the contaminated items in a designated solid chemical waste container,

which is typically a lined pail or a securely sealed plastic bag within a rigid container.

Labeling:

Label the container as "Hazardous Waste."

List "Glabranin-contaminated debris" as the contents.

Storage and Pickup: Store the container in the SAA and arrange for pickup through your

EHS office.

3.3. Disposal of Glabranin Solutions

Glabranin is soluble in several organic solvents. Disposal of these solutions requires careful

segregation based on the solvent used.

Waste Stream Segregation:

Halogenated Solvents: If Glabranin is dissolved in a halogenated solvent (e.g.,

Chloroform, Dichloromethane), collect it in a designated "Halogenated Organic Waste"

container.

Non-Halogenated Solvents: If Glabranin is dissolved in a non-halogenated solvent (e.g.,

Ethyl Acetate, Acetone, DMSO), collect it in a designated "Non-Halogenated Organic

Waste" container.

Aqueous Waste: Do not dispose of aqueous solutions containing Glabranin down the

drain. Collect them in a designated "Aqueous Waste" container.

Container and Labeling:

Use a chemically compatible, sealable container appropriate for liquid waste.

Label the container with a hazardous waste tag.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/product/b192178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


List all chemical constituents, including the full name of the solvent(s) and "Glabranin,"

with their approximate percentages.

Storage and Pickup: Keep the container sealed when not in use and store it in the SAA.

Arrange for disposal via your institution's EHS department.

Glabranin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Glabranin and related waste.

Caption: Glabranin Disposal Decision Workflow.

This guide provides a framework for the safe and compliant disposal of Glabranin. Always

consult your institution's specific chemical hygiene plan and EHS guidelines, as local

regulations may vary. By prioritizing safety and proper procedure, you contribute to a secure

and sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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